(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol

• Molecular Formula: C11H12F2O4
• Molecular Weight: 246.21 g/mol
• InChI: InChI=1S/C11H12F2O4/c12-5-1-2-6(7(13)3-5)11-10(16)9(15)8(4-14)17-11/h1-3,8-11,14-16H,4H2/t8-,9?,10+,11+/m1/s1
• InChIKey: PVOSUMDUOMMGTK-RRPPZXBKSA-N

Overview of 2,4-Difluorophenyl C-Nucleoside

(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol (CAS: 263701-23-1) is a synthetic C-nucleoside derivative . Unlike classical N-nucleosides, this compound features a carbon-carbon bond linking a D-ribitol sugar to a 2,4-difluorophenyl aglycone, forming a 1,4-anhydro ring structure . This distinct architecture, characterized by its C11H12F2O4 formula and molecular weight of 246.21 g/mol , places it at the intersection of nucleoside analog research and carbohydrate chemistry. It is broadly classified as a purine nucleoside analog and is primarily investigated for its potential as an antimetabolite .

C-Nucleoside probe

Hydrolytically stable C–C bond supports long-duration cellular assays

SAR studies

Defined (1S) stereochemistry for structure–activity correlation

Co-crystallization

Single-form crystallization from water enables confident ligand fitting

Generic Substitution Failure for 2,4-Difluorophenyl C-Nucleoside

The scientific and industrial utility of (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is not derived from a single, class-wide property but from its precise chemical and stereochemical identity. Interchanging it with another 'nucleoside analog' or even a closely related 'C-nucleoside' is not scientifically valid due to the high specificity of its interactions . The core C-nucleoside scaffold confers enhanced metabolic stability compared to N-nucleosides, as the C-C bond is not susceptible to enzymatic cleavage by nucleoside phosphorylases . Furthermore, the 2,4-difluorophenyl substituent pattern is a critical determinant of binding affinity and target selectivity . Even a minor modification, such as the addition of a 5-methyl group as seen in the direct analog (1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol, creates a distinct chemical entity with potentially different biological outcomes. Therefore, research reproducibility and specific experimental hypotheses demand the exact compound, not a generic substitute.

Conformational mismatch

2,4-Difluoro compound adopts C2'-exo,C3'-endo twist vs. 4-fluoro analog's C1'-exo,C2'-endo conformation; H-bond geometry may differ.

Packing topology divergence

Dimeric C—H⋯F—C motif (vs. zigzag chain in 4-fluoro) may alter solubility and dissolution rate.

Differentiation Evidence for 2,4-Difluorophenyl C-Nucleoside

Ring Conformation: 2,4-Difluorophenyl vs. 4-Fluorophenyl

High-strength, directly comparable quantitative differentiation evidence for this compound is limited in the public domain. The following evidence represents a cross-study comparison, which must be interpreted with caution due to potential differences in assay conditions. (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol demonstrates weak inhibition of the human sodium-glucose cotransporter 2 (SGLT2), with an EC50 value greater than 50,000 nM [1]. In contrast, clinically validated SGLT2 inhibitors such as Dapagliflozin and Canagliflozin exhibit potent inhibition with IC50 values in the low nanomolar range (1.2 nM and 2.7 nM, respectively) [2]. This stark difference, a >18,500-fold lower potency, is a key differentiator, establishing this compound not as a candidate for therapeutic SGLT2 inhibition, but as a specific chemical probe or negative control.

Ring Conformation

Head-to-head

Target q=0.390 Å, ϕ=274.8° (C2'-exo,C3'-endo)
vs 4-F analog ϕ=60.2° (C1'-exo,C2'-endo)

Conformational shift alters H-bond donor/acceptor geometry; SAR-relevant

X-ray crystallography; recrystallized from water

Evidence Dimension	In vitro SGLT2 inhibition potency
Target Compound Data	EC50 > 50,000 nM
Comparator Or Baseline	Dapagliflozin IC50 = 1.2 nM; Canagliflozin IC50 = 2.7 nM
Quantified Difference	>18,500-fold lower potency
Conditions	Target Compound: human SGLT2 in CHO-K1 cells, [14C]-AMG uptake, 120 min [1]. Comparators: human SGLT2, [14C]-AMG uptake [2].

Why This Matters

This quantitative difference clarifies the compound's role as a research tool for studying SGLT2 structure or as a negative control, rather than a potent inhibitor, preventing its misapplication in functional assays where high potency is required.

• [1] BindingDB. BDBM50442483 (CHEMBL2440375) Affinity Data. View Source
• [2] Grempler et al. (2012). Empagliflozin, a novel selective sodium glucose cotransporter-2 (SGLT-2) inhibitor: characterisation and comparison with other SGLT-2 inhibitors. Diabetes, Obesity and Metabolism, 14(1), 83-90. Table 1. View Source

C—H⋯F—C Interaction: Dimeric vs. Zigzag-Chain Motif

The presence and position of fluorine atoms are key drivers of molecular properties. (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol features a 2,4-difluorophenyl substituent . A closely related commercial analog, (1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol (CAS: 875302-27-5), incorporates an additional methyl group at the 5-position of the phenyl ring . While specific comparative biological data are unavailable, this structural distinction is fundamental. In medicinal chemistry, the introduction of a methyl group is a well-known strategy to modulate lipophilicity (logP), metabolic stability, and target binding conformation [1].

Packing Motif

Head-to-head

F1⋯H10 = 2.57 Å (dimeric)
vs H10⋯F 2.30–2.42 Å (zigzag chain); 4 vs 6 H-bond neighbors

Distinct packing may influence solubility and dissolution

Single-crystal X-ray; compound (II) from water

Evidence Dimension	Chemical Substituent
Target Compound Data	2,4-difluorophenyl group
Comparator Or Baseline	(1S)-1,4-Anhydro-1-C-(2,4-difluoro-5-methylphenyl)-D-ribitol, which has a 2,4-difluoro-5-methylphenyl group.
Quantified Difference	Qualitative: Presence vs. absence of a 5-methyl group
Conditions	N/A - Structural comparison

Why This Matters

This highlights that the compound is a distinct chemical entity, not a generic 'difluorophenyl ribitol.' Its procurement must be based on its exact structure, as even a single methyl group can alter its behavior in biological systems or its utility as a synthetic intermediate.

• [1] Schonherr, H., & Cernak, T. (2013). Profound methyl effects in drug discovery and a call for new C-H methylation reactions. Angewandte Chemie International Edition, 52(47), 12256-12267. View Source

C-Nucleoside vs. N-Nucleoside Scaffold Stability

(1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol is explicitly classified as a C-nucleoside derivative . This is a key differentiator from the more common N-nucleosides, where the sugar and base are connected via a nitrogen atom. The C-C glycosidic bond in C-nucleosides is inherently resistant to hydrolytic cleavage by nucleoside phosphorylases and hydrolases, which are common pathways of metabolic deactivation for N-nucleoside drugs [1]. Furthermore, its fluoro-modification is a common strategy to block metabolic oxidation and improve metabolic stability [1]. This combination of a stable C-nucleoside scaffold and fluorine substitution implies a longer half-life in biological systems compared to unmodified N-nucleoside analogs, though direct comparative data are not available for this specific compound.

Scaffold Stability

Class-level

C–C bond vs C–N; stable at ambient temp for days; no quantitative hydrolysis half-life comparison

May reduce degradation in long-duration cell-based assays

Vendor storage data; class-level inference

Evidence Dimension	Chemical stability to enzymatic cleavage
Target Compound Data	C-nucleoside scaffold (C-C glycosidic bond)
Comparator Or Baseline	Typical N-nucleoside scaffold (C-N glycosidic bond)
Quantified Difference	Qualitative: C-C bond is not a substrate for nucleoside phosphorylases
Conditions	N/A - Class-level property inference

Why This Matters

This inherent stability differentiates the compound for applications where resistance to metabolic degradation is a primary requirement, such as in cellular assays requiring long incubation times or in the development of more durable chemical probes.

• [1] De Clercq, E. (2016). C-Nucleosides To Be Revisited. Journal of Medicinal Chemistry, 59(6), 2301-2311. View Source

Research and Industrial Applications for 2,4-Difluorophenyl C-Nucleoside

X-ray Co-crystallography with Defined C-Nucleoside Conformation

Given its weak potency for SGLT2 (EC50 > 50,000 nM), this compound is not suitable for functional inhibition studies . However, its well-defined C-nucleoside scaffold makes it an ideal tool for structural biology applications. It can be used in co-crystallization or cryo-EM studies to map the ligand-binding pocket of SGLT2 or related transporters. Its moderate affinity may reveal binding poses that are not accessible with high-affinity inhibitors, providing unique insights into transporter pharmacology [1].

SAR of Fluorination Patterns in Anticancer C-Nucleosides

A critical component of any robust pharmacological experiment is a well-matched negative control. Due to its minimal activity against SGLT2, (1S)-1,4-Anhydro-1-C-(2,4-difluorophenyl)-D-ribitol can serve as a chemically similar, yet biologically inactive, control compound . This allows researchers to control for any non-specific effects of the C-nucleoside scaffold, thereby strengthening the validity of results obtained with potent SGLT2 inhibitors.

Metabolic Stability in Long-Duration Cellular Assays

The C-nucleoside core offers a metabolically stable foundation for building novel chemical libraries . This compound can be procured as a starting material for further synthetic elaboration. Researchers can leverage the 2,4-difluorophenyl group as a handle for diversification or study the impact of modifications at the ribitol moiety on biological activity or pharmacokinetic properties [1].

C—H⋯F—C Interactions in Fluorinated Nucleoside Solid Forms

This compound is functionally described as a purine nucleoside analog with potential antitumor activity against indolent lymphoid malignancies . Its mechanism is suggested to involve the inhibition of DNA synthesis and the induction of apoptosis . It can be used as a tool compound to study these pathways in relevant cell line models, particularly to understand the structure-activity relationships that govern the antitumor effects of this specific C-nucleoside subclass.

Application

Selection Property

Validation Focus

X-ray co-crystallography studies

Single-form crystallization from water

Conformational assignment in electron density maps

Fluorination-pattern SAR studies

Defined (1S) stereochemistry, ≥98% purity

Correlation of fluorine position with cell-model response

Long-duration cell-based assays

C–C glycosidic bond stability

Degradation product monitoring during extended incubation

Solid-form screening & crystal engineering

Dimeric C—H⋯F—C packing motif

Solubility and dissolution rate characterization

• [1] BindingDB. BDBM50442483 (CHEMBL2440375) Affinity Data. View Source